16α,17,21-Trihydroxy-pregna-1,4-diene-3,11,20-trione
16α,17,21-Trihydroxy-pregna-1,4-diene-3,11,20-trione
Brand Name:
Vulcanchem
CAS No.:
3754-05-0
VCID:
VC0122634
InChI:
InChI=1S/C21H26O6/c1-19-6-5-12(23)7-11(19)3-4-13-14-8-16(25)21(27,17(26)10-22)20(14,2)9-15(24)18(13)19/h5-7,13-14,16,18,22,25,27H,3-4,8-10H2,1-2H3/t13-,14-,16+,18+,19-,20-,21-/m0/s1
SMILES:
CC12CC(=O)C3C(C1CC(C2(C(=O)CO)O)O)CCC4=CC(=O)C=CC34C
Molecular Formula:
C21H26O6
Molecular Weight:
374.433
16α,17,21-Trihydroxy-pregna-1,4-diene-3,11,20-trione
CAS No.: 3754-05-0
Reference Standards
VCID: VC0122634
Molecular Formula: C21H26O6
Molecular Weight: 374.433
CAS No. | 3754-05-0 |
---|---|
Product Name | 16α,17,21-Trihydroxy-pregna-1,4-diene-3,11,20-trione |
Molecular Formula | C21H26O6 |
Molecular Weight | 374.433 |
IUPAC Name | (8S,9S,10R,13S,14S,16R,17S)-16,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione |
Standard InChI | InChI=1S/C21H26O6/c1-19-6-5-12(23)7-11(19)3-4-13-14-8-16(25)21(27,17(26)10-22)20(14,2)9-15(24)18(13)19/h5-7,13-14,16,18,22,25,27H,3-4,8-10H2,1-2H3/t13-,14-,16+,18+,19-,20-,21-/m0/s1 |
Standard InChIKey | QUDYJOZZUZDXCV-QLONCABFSA-N |
SMILES | CC12CC(=O)C3C(C1CC(C2(C(=O)CO)O)O)CCC4=CC(=O)C=CC34C |
Synonyms | 16α-Hydroxy Prednisone; Budesonide Impurity A (EP) |
PubChem Compound | 71752789 |
Last Modified | Nov 11 2021 |
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